Cas no 344453-38-9 (1,2-Benzenedicarbonitrile, 3,6-bis(decylthio)-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,6-bis(decylthio)-
• CAS No: 344453-38-9
• MF: C₂₈H₄₄N₂S₂
• MW: 472.792365074158
• CID: 1468743
• Update Time: 2024-08-25

1,2-Benzenedicarbonitrile, 3,6-bis(decylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,6-bis(decylthio)-

• Inchi： 1S/C28H44N2S2/c1-3-5-7-9-11-13-15-17-21-31-27-19-20-28(26(24-30)25(27)23-29)32-22-18-16-14-12-10-8-6-4-2/h19-20H,3-18,21-22H2,1-2H3
• InChI Key： HLWHEMMJDQNAPJ-UHFFFAOYSA-N
• SMILES： C1(C#N)=C(SCCCCCCCCCC)C=CC(SCCCCCCCCCC)=C1C#N

Computed Properties

• Exact Mass: 472.29492

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 588.5±50.0 °C(Predicted)
• PSA: 47.58